Cas no 2503207-25-6 (1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride)

• Product Name: 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• CAS No: 2503207-25-6
• MF: C₁₄H₂₁Cl₂FN₂O₂
• MW: 339.233145475388
• CID: 5656714
• PubChem ID: 165877359
• Update Time: 2025-10-28

1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503207-25-6
• 1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• EN300-27193472
• 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride

• Inchi： 1S/C14H19FN2O2.2ClH/c1-14(2,3)17-7-10(11(8-17)13(18)19)12-5-4-9(15)6-16-12;;/h4-6,10-11H,7-8H2,1-3H3,(H,18,19);2*1H
• InChI Key： FWSBOSCZCNWOGU-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=CN=C(C=C1)C1CN(C(C)(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 338.0964115g/mol
• Monoisotopic Mass: 338.0964115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride

Comprehensive Overview of 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride (CAS No. 2503207-25-6)

The compound 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride (CAS No. 2503207-25-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the 5-fluoropyridin-2-yl moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific biological pathways, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of the 5-fluoropyridin-2-yl group in this compound aligns with current trends in medicinal chemistry, where fluorination is leveraged to improve drug-like properties. Additionally, the pyrrolidine-3-carboxylic acid scaffold is a common motif in bioactive molecules, further underscoring the relevance of this compound in modern drug design.

From a synthetic perspective, 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride offers versatility. Its dihydrochloride salt form enhances solubility, making it suitable for various formulation studies. This attribute is particularly important for researchers exploring oral bioavailability and drug delivery systems, which are hot topics in the pharmaceutical industry. The compound’s CAS No. 2503207-25-6 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across global research networks.

The therapeutic potential of this compound is also linked to its structural similarity to known G-protein-coupled receptor (GPCR) modulators. GPCRs are a major focus in drug discovery due to their involvement in numerous physiological processes. By incorporating the 5-fluoropyridin-2-yl group, researchers can fine-tune the compound’s interactions with these receptors, potentially leading to novel treatments for conditions like neurodegenerative diseases and metabolic disorders.

Another area of interest is the compound’s potential role in cancer research. Fluorinated compounds are often explored for their ability to inhibit key enzymes involved in tumor growth. The pyrrolidine-3-carboxylic acid moiety, combined with the tert-butyl group, may contribute to selective binding to oncogenic targets, making it a candidate for further investigation in precision medicine.

Environmental and sustainability considerations are also shaping the discourse around such compounds. The pharmaceutical industry is under pressure to adopt green chemistry principles, and the synthesis of 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride can be optimized to minimize waste and energy consumption. This aligns with broader trends toward sustainable drug development, a topic frequently searched by professionals in the field.

In summary, 1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride (CAS No. 2503207-25-6) represents a promising avenue for research across multiple disciplines. Its structural features, combined with current scientific and industrial trends, position it as a compound of significant interest for future innovations in medicinal chemistry, drug discovery, and therapeutic development.